Cas no 1494482-83-5 (1-(Piperazin-1-yl)-4-(propan-2-yl)cyclohexane-1-carboxylic acid)

• Product name: 1-(Piperazin-1-yl)-4-(propan-2-yl)cyclohexane-1-carboxylic acid
• CAS No: 1494482-83-5
• MF: C₁₄H₂₆N₂O₂
• MW: 254.368443965912
• CID: 5772009
• PubChem ID: 62709205

1-(Piperazin-1-yl)-4-(propan-2-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1494482-83-5
• AKOS012001559
• 1-(piperazin-1-yl)-4-(propan-2-yl)cyclohexane-1-carboxylic acid
• EN300-768290
• 1-(Piperazin-1-yl)-4-(propan-2-yl)cyclohexane-1-carboxylic acid

• Inchi： 1S/C14H26N2O2/c1-11(2)12-3-5-14(6-4-12,13(17)18)16-9-7-15-8-10-16/h11-12,15H,3-10H2,1-2H3,(H,17,18)
• InChI Key： FZESHXBRZRHJCN-UHFFFAOYSA-N
• SMILES： OC(C1(CCC(C(C)C)CC1)N1CCNCC1)=O

Computed Properties

• Exact Mass: 254.199428076g/mol
• Monoisotopic Mass: 254.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6Ų
• XLogP3: -0.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids

Additional information on 1-(Piperazin-1-yl)-4-(propan-2-yl)cyclohexane-1-carboxylic acid

Comprehensive Overview of 1-(Piperazin-1-yl)-4-(propan-2-yl)cyclohexane-1-carboxylic acid (CAS No. 1494482-83-5)

In the realm of pharmaceutical and organic chemistry, 1-(Piperazin-1-yl)-4-(propan-2-yl)cyclohexane-1-carboxylic acid (CAS No. 1494482-83-5) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to by its systematic name, belongs to a class of cyclohexane derivatives that are pivotal in drug discovery and development. Its molecular framework combines a piperazine moiety with a substituted cyclohexane ring, making it a versatile intermediate for synthesizing bioactive molecules. Researchers and industry professionals frequently search for CAS 1494482-83-5 suppliers, synthesis methods, and applications in medicinal chemistry, reflecting its growing relevance.

The structural elegance of 1-(Piperazin-1-yl)-4-(propan-2-yl)cyclohexane-1-carboxylic acid lies in its ability to serve as a building block for small molecule therapeutics. With the rise of targeted drug delivery and personalized medicine, this compound’s piperazine group offers excellent hydrogen-bonding capabilities, enhancing its binding affinity to biological targets. Recent trends in AI-driven drug design have further spotlighted such molecules, as computational models predict their interactions with proteins like GPCRs and kinases. Searches for cyclohexane-carboxylic acid derivatives and piperazine-based scaffolds have surged, underscoring their importance in modern pharmacology.

From a synthetic perspective, CAS 1494482-83-5 is typically prepared via multistep organic reactions, including amidation and cyclohexane functionalization. Laboratories focusing on high-throughput screening often seek this compound to explore its structure-activity relationships (SAR). Notably, its isopropyl-substituted cyclohexane core contributes to improved lipophilicity, a critical factor in drug bioavailability optimization. Queries like “1494482-83-5 solubility” or “piperazine-cyclohexane hybrid uses” highlight practical concerns among chemists and formulators.

Beyond drug development, 1-(Piperazin-1-yl)-4-(propan-2-yl)cyclohexane-1-carboxylic acid has potential applications in material science and catalysis. Its rigid cyclohexane backbone and flexible piperazine tail enable the design of metal-organic frameworks (MOFs) or ligands for asymmetric synthesis. Environmental scientists also investigate such compounds for green chemistry initiatives, aligning with global demands for sustainable chemical processes. Popular search terms like “biodegradable piperazine derivatives” or “cyclohexane carboxylic acid catalysis” reflect these interdisciplinary interests.

Quality control and regulatory compliance are paramount for CAS 1494482-83-5 suppliers. Analytical techniques such as HPLC, NMR, and mass spectrometry ensure purity and consistency, addressing queries like “1494482-83-5 NMR spectrum”. As the pharmaceutical industry leans toward FDA-approved intermediates, this compound’s documentation and safety data sheets (SDS) are frequently requested. Its non-hazardous profile under standard conditions makes it a preferred choice for research laboratories and industrial-scale production.

In conclusion, 1-(Piperazin-1-yl)-4-(propan-2-yl)cyclohexane-1-carboxylic acid (CAS No. 1494482-83-5) exemplifies the synergy between structural complexity and functional versatility. Whether in drug discovery, catalysis, or material engineering, its applications continue to expand. For researchers navigating databases or procurement platforms, keywords like “piperazine cyclohexane carboxylate” or “1494482-83-5 price” remain essential. As innovation accelerates, this compound is poised to play a transformative role in addressing global health and technological challenges.